Cas no 851854-80-3 (2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)-)

• Product Name: 2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)-
• CAS No: 851854-80-3
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 1839604
• PubChem ID: 11344196
• Update Time: 2025-04-21

2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)-
• 851854-80-3
• F2167-5489
• AKOS040816004
• 3-(5-fluoro-6-methylpyridin-2-yl)prop-2-yn-1-ol
• SCHEMBL5698278

• Inchi： 1S/C9H8FNO/c1-7-9(10)5-4-8(11-7)3-2-6-12/h4-5,12H,6H2,1H3
• InChI Key： CPSRLAWODGNAFJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#CCO)N=C1C

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.1Ų